(3-Chloro-5-iodophenyl)(methyl)sulfane

• Molecular Formula: C7H6ClIS
• Molecular Weight: 284.55 g/mol
• IUPAC Name: 1-chloro-3-iodo-5-methylsulfanylbenzene
• InChI: InChI=1S/C7H6ClIS/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key: VRTBMWIEPIOMLM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=CC(=C1)I)Cl

Description

(3-Chloro-5-iodophenyl)(methyl)sulfane is an organosulfur compound featuring a methylsulfane (-S-CH₃) group attached to a 3-chloro-5-iodophenyl aromatic ring. This compound belongs to the class of aryl thioethers (sulfides), characterized by a sulfur atom bonded to two carbon groups.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Table 1: Key Structural Features of Selected Organosulfur Compounds

Compound	Sulfur Bond Type	Substituents	Key Properties
(3-Chloro-5-iodophenyl)(methyl)sulfane	Thioether (C-S-C)	Cl, I, CH₃	High molecular weight (due to I), electron-withdrawing substituents
Foliogarlic disulfanes (e.g., 1–3)	Disulfane (S-S)	2-propenyl, tetrahydrofuran	Labile S-S bonds, antioxidant activity
Thiosulfate (S₂O₃²⁻)	Sulfane sulfur	SO₃⁻	Cyanolyzable sulfur, redox mediator
[3-Chloro-5-(trifluoromethyl)phenyl]methanesulfonyl chloride	Sulfonyl (SO₂)	Cl, CF₃	Oxidized sulfur, electrophilic reactivity

Key Observations :

• Halogen Effects: The chloro and iodo groups on the phenyl ring in (3-Chloro-5-iodophenyl)(methyl)sulfane are electron-withdrawing, reducing electron density at the sulfur atom compared to non-halogenated thioethers. This may stabilize the compound against oxidation or nucleophilic attack .
• Sulfur Bond Type : Unlike sulfane sulfur compounds (e.g., foliogarlic disulfanes or thiosulfate), the target compound lacks S-S bonds, resulting in lower redox activity but greater hydrolytic stability .

Reactivity and Stability

• Sulfane Sulfur Reactivity : Compounds with S-S bonds (e.g., cysteine polysulfides) rapidly transfer sulfur atoms to nucleophiles like cyanide or phosphines (e.g., reagent P2 in ). In contrast, (3-Chloro-5-iodophenyl)(methyl)sulfane, as a thioether, is less reactive in sulfur-transfer reactions due to its stable C-S bond .
• Oxidative Stability : The methylsulfane group is less prone to oxidation than sulfhydryl (-SH) groups. However, under strong oxidizing conditions, it may convert to sulfoxide or sulfone derivatives, analogous to the sulfonyl chloride in .